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Compound of Interest

Compound Name: Picarbutrazox

Cat. No.: B3026463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Picarbutrazox seed treatments with alternative

fungicides for the control of oomycete pathogens in key agricultural crops. The information is

compiled from recent field trial data and regulatory assessments to support research and

development decisions.

Executive Summary
Picarbutrazox is a novel fungicide belonging to the tetrazolyloximes chemical group, classified

by the Fungicide Resistance Action Committee (FRAC) as Group U17 due to its unknown

mode of action.[1] It has demonstrated significant efficacy against a broad spectrum of

oomycete pathogens, including species of Pythium, Phytophthora, Phytopythium, and

Globisporangium, which are major causes of seed and seedling diseases in crops like corn and

soybeans.[2][3] Field trials have consistently shown that Picarbutrazox provides protection

comparable or superior to existing commercial standards, making it a valuable tool for

integrated disease management and fungicide resistance management.[4][5]

Comparative Efficacy Data
The following tables summarize quantitative data from field trials comparing Picarbutrazox
with other seed treatments in corn and soybean.
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Table 1: Effect of Picarbutrazox on Plant Stand and Yield in Corn[4]

Treatment Active Ingredients
Plant Stand
(plants/acre)

Yield
(bushels/acre)

Untreated Control - ~22,000 166

Picarbutrazox Picarbutrazox ~28,500 198

Alternative 1
Metalaxyl +

Trifloxystrobin
~28,000 198

Alternative 2
Metalaxyl +

Ethaboxam
~28,000 198

Data from trials in corn fields with pressure from Pythium spp.[4]

Soybean Seed Treatment Comparison
Table 2: Effect of Picarbutrazox on Plant Stand in Soybean[4]

Treatment Active Ingredients Plant Stand (plants/acre)

Picarbutrazox Picarbutrazox 86,000

Alternative 1 Metalaxyl + Pyraclostrobin 81,000

Alternative 2 Metalaxyl + Ethaboxam 61,000

Yield data in this soybean trial was not significantly different due to the crop's ability to

compensate for plant stand variations.[4]

Table 3: Efficacy of Picarbutrazox in Soybean under Oomycete Pressure[2][3]
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Treatment
Application Rate (g
a.i./100 kg seed)

Impact on Plant
Population

Impact on Yield

Base Seed

Treatment*
- Baseline Baseline

Base + Picarbutrazox 1
Higher in 3 of 14

environments

Higher in 1 of 12

environments

Base + Picarbutrazox 2.5
Higher in 3 of 14

environments

Higher in 1 of 12

environments

*Base seed treatment included mefenoxam, fludioxonil, and sedaxane.[2]

Experimental Protocols
The data presented in this guide were generated from robust field trial protocols designed to

evaluate the efficacy of seed treatments under various environmental conditions and disease

pressures. A generalized experimental protocol is outlined below.

General Field Trial Protocol for Seed Treatment Efficacy
Site Selection: Trials are conducted in fields with a history of oomycete seedling diseases to

ensure adequate disease pressure.[2] Multiple locations with varying soil types and climatic

conditions are chosen to assess performance across different environments.[6]

Experimental Design: A randomized complete block design is typically used with multiple

replications (e.g., four or more) for each treatment to minimize the effects of field variability.

Treatments:

Untreated Control: Seed with no fungicide treatment.

Picarbutrazox Treatment: Seed treated with a specified dose of Picarbutrazox (e.g., 1.0

and 2.5 g a.i./100 kg of seed).[2]

Commercial Standard Treatments: Seed treated with registered alternative fungicides at

their recommended rates for comparison (e.g., metalaxyl/mefenoxam, ethaboxam,

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://apsjournals.apsnet.org/doi/10.1094/PDIS-06-23-1223-RE
https://apsjournals.apsnet.org/doi/10.1094/PDIS-06-23-1223-RE
https://pubmed.ncbi.nlm.nih.gov/30786359/
https://www.benchchem.com/product/b3026463?utm_src=pdf-body
https://www.benchchem.com/product/b3026463?utm_src=pdf-body
https://apsjournals.apsnet.org/doi/10.1094/PDIS-06-23-1223-RE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


oxathiapiprolin).[4][7]

Seed Treatment Application: Fungicides are applied to the seed using calibrated equipment

to ensure accurate and uniform coverage.

Planting: Treated seeds are planted using standard commercial planters. Plot size and

seeding rates are consistent across all treatments.

Data Collection:

Plant Stand: Emerged seedlings are counted at a specific growth stage (e.g., V1-V2 for

soybeans) to determine the plant population per unit area.[2]

Disease Assessment: Seedling diseases, such as damping-off and root rot, are visually

assessed and rated for incidence and severity.

Yield: The crop is harvested at maturity, and the grain yield is measured and adjusted for

moisture content.[2]

Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine

statistically significant differences between treatments.

Visualizations
Fungicide Resistance Management with Picarbutrazox
Picarbutrazox's novel mode of action (FRAC Group U17) makes it a critical component in

fungicide resistance management programs. By rotating or combining fungicides with different

modes of action, the selection pressure on pathogen populations is reduced, prolonging the

effectiveness of all fungicides.
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Caption: Fungicide rotation strategy incorporating Picarbutrazox.

Experimental Workflow for Field Trial Validation
The following diagram illustrates the typical workflow for a field trial designed to validate the

efficacy of a new seed treatment like Picarbutrazox.
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Caption: Generalized workflow for a seed treatment field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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